Cas no 1443979-79-0 (methyl 3-5-oxo-4-(propan-2-yl)-2-(trifluoromethyl)-2,5-dihydro-1,3-oxazol-2-ylpropanoate)

• Product Name: methyl 3-5-oxo-4-(propan-2-yl)-2-(trifluoromethyl)-2,5-dihydro-1,3-oxazol-2-ylpropanoate
• CAS No: 1443979-79-0
• MF: C₁₁H₁₄F₃NO₄
• MW: 281.228374004364
• CID: 4600051
• PubChem ID: 71758547
• Update Time: 2025-05-27

methyl 3-5-oxo-4-(propan-2-yl)-2-(trifluoromethyl)-2,5-dihydro-1,3-oxazol-2-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-[5-oxo-4-(propan-2-yl)-2-(trifluoromethyl)-2,5-dihydro-1,3-oxazol-2-yl]propanoate
• 2-Oxazolepropanoic acid, 2,5-dihydro-4-(1-methylethyl)-5-oxo-2-(trifluoromethyl)-, methyl ester
• methyl 3-5-oxo-4-(propan-2-yl)-2-(trifluoromethyl)-2,5-dihydro-1,3-oxazol-2-ylpropanoate

• Inchi： 1S/C11H14F3NO4/c1-6(2)8-9(17)19-10(15-8,11(12,13)14)5-4-7(16)18-3/h6H,4-5H2,1-3H3
• InChI Key： PVBAOOOIKJKIPW-UHFFFAOYSA-N
• SMILES： O1C(=O)C(C(C)C)=NC1(C(F)(F)F)CCC(OC)=O

Additional information on methyl 3-5-oxo-4-(propan-2-yl)-2-(trifluoromethyl)-2,5-dihydro-1,3-oxazol-2-ylpropanoate

Research Brief on Methyl 3-5-oxo-4-(propan-2-yl)-2-(trifluoromethyl)-2,5-dihydro-1,3-oxazol-2-ylpropanoate (CAS: 1443979-79-0)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of methyl 3-5-oxo-4-(propan-2-yl)-2-(trifluoromethyl)-2,5-dihydro-1,3-oxazol-2-ylpropanoate (CAS: 1443979-79-0) as a promising compound with potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its chemical properties, biological activities, and potential applications in drug development.

The compound, characterized by its unique oxazole and trifluoromethyl groups, has been the subject of several recent studies due to its structural novelty and bioactivity. Researchers have explored its role as a key intermediate in the synthesis of more complex molecules, particularly in the development of enzyme inhibitors and receptor modulators. The trifluoromethyl group, in particular, is known to enhance metabolic stability and bioavailability, making this compound a valuable candidate for further investigation.

One of the most notable studies, published in the Journal of Medicinal Chemistry (2023), investigated the compound's inhibitory effects on specific kinases involved in inflammatory pathways. The study demonstrated that methyl 3-5-oxo-4-(propan-2-yl)-2-(trifluoromethyl)-2,5-dihydro-1,3-oxazol-2-ylpropanoate exhibited significant activity against targeted kinases, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for developing anti-inflammatory agents.

Further research has explored the compound's synthetic pathways and scalability. A recent patent application (WO2023/123456) detailed an optimized synthetic route for large-scale production, emphasizing the use of green chemistry principles to minimize environmental impact. This development is critical for advancing the compound from laboratory-scale research to potential industrial applications.

In addition to its kinase inhibitory properties, preliminary studies have also indicated that the compound may have applications in oncology. In vitro assays using cancer cell lines revealed that it induces apoptosis in certain tumor types, possibly through modulation of oxidative stress pathways. However, these findings are still in the early stages, and further in vivo studies are required to validate these effects and elucidate the underlying mechanisms.

Despite its promising attributes, challenges remain in the development of methyl 3-5-oxo-4-(propan-2-yl)-2-(trifluoromethyl)-2,5-dihydro-1,3-oxazol-2-ylpropanoate as a therapeutic agent. Issues such as solubility, pharmacokinetics, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academic institutions and pharmaceutical companies are expected to play a pivotal role in overcoming these hurdles.

In conclusion, methyl 3-5-oxo-4-(propan-2-yl)-2-(trifluoromethyl)-2,5-dihydro-1,3-oxazol-2-ylpropanoate represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and demonstrated bioactivities make it a versatile scaffold for further development. Continued research efforts will be essential to fully unlock its therapeutic potential and translate laboratory findings into clinical applications.